![molecular formula C17H18ClN3O2 B2687027 (6-Chloropyridin-3-yl)-[4-(pyridin-2-yloxymethyl)piperidin-1-yl]methanone CAS No. 1436108-07-4](/img/structure/B2687027.png)
(6-Chloropyridin-3-yl)-[4-(pyridin-2-yloxymethyl)piperidin-1-yl]methanone
Description
(6-Chloropyridin-3-yl)-[4-(pyridin-2-yloxymethyl)piperidin-1-yl]methanone, also known as CPMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CPMP is a synthetic compound that belongs to the class of piperidine derivatives.
Scientific Research Applications
Crystal Structure Analysis
The compound has been studied for its crystal and molecular structure. For instance, a related compound was synthesized and characterized, leading to a detailed understanding of its crystalline structure in the monoclinic space group, which is crucial for understanding the compound's physical and chemical properties (Lakshminarayana et al., 2009).
Antimicrobial Activity
Research has been conducted on pyridine derivatives, including those related to (6-Chloropyridin-3-yl)-[4-(pyridin-2-yloxymethyl)piperidin-1-yl]methanone, demonstrating variable and modest antimicrobial activity against bacteria and fungi. This signifies the compound's potential in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Synthesis Techniques
There is research focused on the synthesis processes of related compounds, which is fundamental in pharmaceutical and chemical industries for the production of various derivatives with potential applications in medicine and other fields (Zheng Rui, 2010).
Molecular Interaction Studies
The molecular interactions of similar compounds have been studied, providing insights into how these compounds interact with biological receptors. This information is critical in drug design and understanding the compound's potential therapeutic effects (Shim et al., 2002).
Structural, Spectroscopic, and Docking Studies
Studies have been conducted to understand the molecular structure, spectroscopic properties, and the potential of these compounds in molecular docking, which is crucial in predicting how a compound might interact with a target in drug development (Sivakumar et al., 2021).
Catalysis Research
Research on similar compounds has also delved into their use as catalysts in chemical reactions, such as aldol reactions, which are important in synthetic organic chemistry (Darbre et al., 2002).
properties
IUPAC Name |
(6-chloropyridin-3-yl)-[4-(pyridin-2-yloxymethyl)piperidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O2/c18-15-5-4-14(11-20-15)17(22)21-9-6-13(7-10-21)12-23-16-3-1-2-8-19-16/h1-5,8,11,13H,6-7,9-10,12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWOVLOSLEAWSEA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COC2=CC=CC=N2)C(=O)C3=CN=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Chloropyridin-3-yl)-[4-(pyridin-2-yloxymethyl)piperidin-1-yl]methanone | |
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